Cas no 25283-96-9 (5-methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 25283-96-9
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD00452242
• CID: 1421828
• Update Time: 2025-08-02

5-methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
• 5-methyl-3-(4'-nitrophenyl)-1,2,4-oxadiazole
• 5-Methyl-3-(4-nitro-phenyl)-[1,2,4]oxadiazol
• 5-methyl-3-(4-nitrophenyl)[1,2,4]oxadiazole
• 5-methyl-3-(4-nitro-phenyl)-[1,2,4]oxadiazole
• 5-Methyl-3-p-nitrophenyl-1,2,4-oxadiazol
• 3-(p-Nitrophenyl)-5-methyl-1,2,4-oxadiazole

• MDL： MFCD00452242
• Inchi： 1S/C9H7N3O3/c1-6-10-9(11-15-6)7-2-4-8(5-3-7)12(13)14/h2-5H,1H3
• InChI Key： RSKNJQADPMXGLF-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 205.04900

Experimental Properties

• Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140 ºC
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 84.74000
• LogP: 2.47640

Additional information on 5-methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole

5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole: A Comprehensive Overview

5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole (CAS No. 25283-96-9) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings consisting of two adjacent oxygen atoms and three nitrogen atoms. The presence of a methyl group at position 5 and a nitrophenyl group at position 3 imparts unique electronic and structural properties to this molecule, making it a subject of extensive research.

The synthesis of 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole involves a series of carefully designed reactions that leverage the reactivity of precursor molecules. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality. This approach not only reduces reaction time but also minimizes side reactions, making it a promising method for large-scale production.

The physical properties of 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole are highly dependent on its molecular structure. The compound exhibits a high melting point due to the strong intermolecular hydrogen bonding and aromatic interactions within its structure. Additionally, its solubility in polar solvents is significantly influenced by the electron-withdrawing nitro group at position 4 of the phenyl ring. This makes it an ideal candidate for applications in polar solvent-based systems.

One of the most intriguing aspects of 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole is its electronic properties. The conjugation between the oxadiazole ring and the nitrophenyl group results in a low band gap semiconductor material. This property has led to its exploration in organic electronics, particularly in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled the fabrication of devices with improved performance metrics.

The application of 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole extends beyond electronics into areas such as sensing and catalysis. Its ability to selectively bind metal ions has made it a valuable component in chemical sensors for environmental monitoring. Furthermore, its catalytic activity in organic transformations has been studied extensively. Researchers have demonstrated its potential as a catalyst in Suzuki-Miyaura coupling reactions under mild conditions.

In terms of biological applications, 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole has shown promise as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Preclinical studies have highlighted its efficacy in reducing inflammation in animal models without significant side effects. These findings underscore its potential as a lead compound for drug development.

Recent research has also delved into the environmental impact of 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole. Studies on its biodegradation pathways have revealed that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices during industrial applications.

In conclusion, 5-Methyl-3-(4-Nitrophenyl)-1,2,4-Oxadiazole (CAS No. 25283-96-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science and drug discovery. As advancements continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.